Cas no 63893-02-7 ((2S)-4α-Ethenyl-3,4-dihydro-2β-hydroxy-4,10-dimethyl-2-[(S)-3,3-dimethyloxiranyl]-2H,5H-pyrano[3,2-c][1]benzopyran-5-one)

• Product Name: (2S)-4α-Ethenyl-3,4-dihydro-2β-hydroxy-4,10-dimethyl-2-[(S)-3,3-dimethyloxiranyl]-2H,5H-pyrano[3,2-c][1]benzopyran-5-one
• CAS No: 63893-02-7
• MF: C₂₀H₂₂O₅
• MW: 342.385686397552
• CID: 518360
• Update Time: 2024-03-01

(2S)-4α-Ethenyl-3,4-dihydro-2β-hydroxy-4,10-dimethyl-2-[(S)-3,3-dimethyloxiranyl]-2H,5H-pyrano[3,2-c][1]benzopyran-5-one Chemical and Physical Properties

Names and Identifiers

• 2H,5H-Pyrano[3,2-c][1]benzopyran-5-one,2-[(2S)-3,3-dimethyloxiranyl]-4-ethenyl-3,4-dihydro-2-hydroxy-4,10-dimethyl-,(2S,4R)- (9CI)
• (2S)-4α-Ethenyl-3,4-dihydro-2β-hydroxy-4,10-dimethyl-2-[(S)-3,3-dimethyloxiranyl]-2H,5H-pyrano[3,2-c][1]benzopyran-5-one
• 2H,5H-Pyrano[3,2-c][1]benzopyran-5-one,2-(3,3-dimethyloxiranyl)-4-ethenyl-3,4-dihydro-2-hydroxy-4,10-dimethyl-, [2S-[2a,2(R*),4b]]-
• Ethuliacoumarin
• Ethuliacoumarin A
• Ethuliacumarin
• CID 101642675
• 2H,5H-Pyrano[3,2-c][1]benzopyran-5-one, 2-[(2S)-3,3-dimethyloxiranyl]-4-ethenyl-3,4-dihydro-2-hydroxy-4,10-dimethyl-, (2S,4R)- (9CI)

• Inchi： 1S/C20H22O5/c1-6-19(5)10-20(22,17-18(3,4)25-17)24-15-13-11(2)8-7-9-12(13)23-16(21)14(15)19/h6-9,17,22H,1,10H2,2-5H3/t17-,19-,20-/m0/s1
• InChI Key： GTHJSZWFFNGEQF-IHPCNDPISA-N
• SMILES： O1C(C)(C)[C@H]1[C@@]1(C[C@@](C=C)(C)C2C(=O)OC3C=CC=C(C)C=3C=2O1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 665
• Topological Polar Surface Area: 68.3
• XLogP3: 3.524

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 509.0±50.0 °C(Predicted)
• pka: 11.45±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Pyranocoumarins Angular pyranocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Angular pyranocoumarins